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Compound of Interest

Compound Name: Creatinine-d3

Cat. No.: B020915 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of Creatinine-
d3, a stable isotope-labeled compound. Adherence to these procedures is critical for ensuring

laboratory safety, maintaining sample integrity, and complying with regulatory standards. This

document offers step-by-step guidance for operational and disposal plans, serving as a reliable

resource for all laboratory personnel.

Personal Protective Equipment (PPE) and Hazard
Information
While Creatinine-d3 is a non-radioactive, stable isotope-labeled compound, it is crucial to

handle it with the same precautions as its unlabeled counterpart.[1] Some safety data sheets

(SDS) classify Creatinine-d3 as a hazardous substance, citing potential for acute oral toxicity,

skin irritation, serious eye irritation, and respiratory tract irritation.[2] Always consult the specific

SDS for the product you are using.

Minimum PPE Requirements:
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PPE Category Specification Rationale

Eye and Face Protection
Safety glasses with side

shields or safety goggles.[3][4]

Protects against splashes and

airborne particles.

Hand Protection Nitrile or latex gloves.[1][3]
Prevents skin contact with the

chemical.

Body Protection Standard laboratory coat.[1][3]
Protects clothing and skin from

spills.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. Use a NIOSH-

approved respirator if creating

dust or aerosols.

Protects against inhalation of

the powder.

Operational Plan: Step-by-Step Handling
Procedures
Following a systematic workflow is essential to minimize risk and prevent contamination.

1. Preparation and Weighing:

Work Area: Conduct all handling of solid Creatinine-d3 within a chemical fume hood or a

designated, well-ventilated area to minimize inhalation exposure.

Decontamination: Before starting, ensure the weighing area and all equipment (spatulas,

weigh boats, etc.) are clean and dry.

Aliquotting: Carefully weigh the desired amount of Creatinine-d3 powder. Avoid creating

dust. If the compound is in solution, use a calibrated pipette with a fresh tip.

2. Solution Preparation:

Solvent Selection: Consult the product's technical data sheet for solubility information.

Creatinine-d3 is soluble in water.[1]
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Dissolving: Add the solvent to the solid in a labeled, sealed container. Gently swirl or vortex

to dissolve.

3. Storage:

Solid Form: Store solid Creatinine-d3 in a tightly sealed container in a cool, dry place, as

recommended by the supplier.

In Solution: Storage conditions for solutions will depend on the solvent and the desired

stability. Refer to the product documentation for specific recommendations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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